Cas no 540521-24-2 (N-(3-acetylphenyl)-2-ethylbutanamide)

• Product Name: N-(3-acetylphenyl)-2-ethylbutanamide
• CAS No: 540521-24-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD02090928
• CID: 3029138
• PubChem ID: 897846
• Update Time: 2025-05-20

N-(3-acetylphenyl)-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-乙酰苯基)-2-乙基-丁酰胺
• N-(3-acetylphenyl)-2-ethylbutanamide
• Cambridge id 7259788
• BBL016741
• STK432396
• 540521-24-2
• MFCD02090928
• VS-05525
• AK-968/12343316
• SR-01000256563
• ALBB-002971
• SR-01000256563-1
• H22478
• AKOS000176305

• MDL： MFCD02090928
• Inchi： 1S/C14H19NO2/c1-4-11(5-2)14(17)15-13-8-6-7-12(9-13)10(3)16/h6-9,11H,4-5H2,1-3H3,(H,15,17)
• InChI Key： OYHSIUVRMKXGFK-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)NC1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 233.141578849Da
• Monoisotopic Mass: 233.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2

N-(3-acetylphenyl)-2-ethylbutanamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-ethylbutanamide

N-(3-acetylphenyl)-2-ethylbutanamide: A Comprehensive Overview

N-(3-acetylphenyl)-2-ethylbutanamide, identified by the CAS number 540521-24-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of N-(3-acetylphenyl)-2-ethylbutanamide is characterized by a phenyl ring substituted with an acetyl group at the 3-position and a butanamide group with an ethyl substituent. This arrangement imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its potential as a precursor for developing bioactive agents with therapeutic applications. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that derivatives of N-(3-acetylphenyl)-2-ethylbutanamide exhibit promising anti-inflammatory and antioxidant activities. These findings underscore its significance as a lead compound in pharmacological research.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to form stable amide bonds makes it an attractive candidate for synthesizing polyamides with enhanced mechanical properties. Recent advancements in polymer chemistry have leveraged this property to develop high-performance materials for use in aerospace and automotive industries.

The synthesis of N-(3-acetylphenyl)-2-ethylbutanamide typically involves a multi-step process, often employing Friedel-Crafts acylation or nucleophilic substitution reactions. These methods have been optimized to achieve high yields and purity levels, ensuring scalability for industrial applications. Moreover, green chemistry approaches have been integrated into its synthesis to minimize environmental impact, aligning with global sustainability goals.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These tools provide insights into its molecular structure and stability under various conditions, facilitating further research into its properties and applications.

In conclusion, N-(3-acetylphenyl)-2-ethylbutanamide stands out as a compound with multifaceted applications across diverse scientific domains. Its role as a key intermediate in organic synthesis, coupled with its promising bioactive properties, positions it as a valuable asset for future innovations. As research continues to uncover new facets of this compound, it is poised to make significant contributions to both academic and industrial advancements.